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Technical Support Center: Iridium-192 HDR
Afterloaders
Welcome to the technical support center for Iridium-192 High-Dose-Rate (HDR) afterloaders.

This resource provides researchers, scientists, and drug development professionals with

essential troubleshooting guides and frequently asked questions to address source jamming

and related issues.

Troubleshooting Guide: Source Jamming Events
This guide provides step-by-step instructions for identifying and responding to a jammed or

stuck Iridium-192 source.

Q1: What are the immediate signs of an Iridium-192 source jam during an experiment?

A1: Immediate indicators of a source jam include:

An alarm status on the afterloader control console.[1]

Failure of the source to return to its shielded safe or container at the end of the planned

treatment time.[1]

An audible alarm from a wall-mounted area radiation monitor, indicating unexpected

radiation levels.[2]
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Visual confirmation on the console that the source is not in the fully retracted position.

Q2: My afterloader indicates a source jam. What is the immediate emergency procedure?

A2: If you suspect a source jam, execute the following emergency protocol immediately:

Press the Emergency Stop/Interrupt Button: Immediately press the emergency interrupt

button on the console to attempt to retract the source.[1][3]

Enter the Room: If the source does not retract, the designated emergency responder should

enter the treatment room, noting the time of entry.

Use a Survey Meter: Confirm the location of the radioactive source using a portable survey

meter.[2]

Attempt Manual Retraction: If possible and part of your institution's approved procedures,

use the hand crank to manually retract the source wire into the afterloader safe.

Patient and Staff Evacuation: If manual retraction fails, the priority is to remove the patient

from the radiation field.[1] This may involve disconnecting the transfer tube from the

applicator and moving the patient to a safe location.

Secure the Source: If the source is stuck in the applicator/catheter, use remote handling

tools (long forceps) to place the applicator and source into a shielded emergency storage

container.[2][3] In some extreme cases, the catheter may need to be cut (behind the source)

to free the patient.[2]

Secure the Area: Lock the treatment room and post a warning sign indicating that a

radioactive source is exposed.[3]

Notify Personnel: Immediately contact the Radiation Safety Officer (RSO) and the authorized

medical physicist.[3]

Q3: What are the common causes of a source jam?

A3: Source jamming can be attributed to several factors:
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Mechanical Failure: Internal components of the afterloader, such as a loose screw interfering

with the drive mechanism, can cause a jam.[4][5]

Applicator or Catheter Issues: Sharp bends, kinks, or damage to applicators and catheters

can increase friction and prevent the source wire from moving freely.[6][7] The risk of

jamming increases significantly in tortuous paths.[6]

Connection Point Failure: A jam can occur at the junction between the afterloader and the

transfer tube or between the transfer tube and the applicator.[1]

Source Wire Integrity: Damage to the source wire itself, such as fraying or kinks, can lead to

a jam. Regular inspection is critical.[8]

Frequently Asked Questions (FAQs)
Q1: What is a source wire "friction test" and when should it be performed?

A1: A friction test is a quality assurance (QA) procedure designed to assess the resistance the

source wire encounters as it travels through the afterloader's internal channels, transfer tubes,

and applicators. An increase in friction can be an early indicator of potential problems like

channel wear or debris that could lead to a source jam. This test is typically performed as part

of the commissioning of new equipment, after service or repair, and during routine periodic

(e.g., quarterly or annual) QA checks.

Q2: How can catheter curvature impact the risk of a source jam?

A2: Highly curved or tortuous catheter paths significantly increase the friction on the source

wire as it transits.[6][7] This increased resistance can slow the source wire's transit speed and,

in severe cases, cause the afterloader's drive mechanism to fault, resulting in a jam. It is crucial

to use applicators and catheters that maintain a smooth, gradual curvature and to verify their

integrity before each use. Studies show that vessel curvature can alter dose distributions, and

severe bends can physically impede the source.[9]

Q3: What routine Quality Assurance (QA) checks are essential for preventing source jams?

A3: A robust QA program is the most effective way to prevent source jamming. Key checks

include:
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Daily Checks: Before the first use of the day, verify the functionality of console indicators,

interlocks, and the emergency stop buttons.[10][11]

Source Positioning Verification: Regularly check that the source travels to the correct

programmed dwell positions. The tolerance for source positioning accuracy is typically within

±1 mm.[11]

Timer Accuracy: Ensure the timer is accurate. The tolerance is often within ±1%.

Applicator and Transfer Tube Inspection: Visually inspect all catheters, applicators, and

transfer tubes for damage, kinks, or obstructions before every use.[12]

Emergency Procedure Drills: Conduct practical training and drills for emergency procedures,

including simulating a source jam, to ensure all personnel are prepared to respond

effectively.[1]

Q4: What equipment should be readily available for a source jamming emergency?

A4: Every HDR afterloader suite must have a clearly labeled emergency kit. According to

regulatory guidelines and best practices, this kit should include:

A shielded emergency storage container ("pig").[2]

Remote handling tools, such as long-handled forceps, to maintain distance from the source.

[2]

Cable cutters and scissors capable of cutting the catheter if necessary to free a patient.[2]

A calibrated, portable radiation survey meter.[2]

Emergency contact list, including the Radiation Safety Officer and physicist.[3]

Data & Protocols
Quantitative Performance & Safety Parameters
The following table summarizes key quantitative parameters related to afterloader performance

and safety checks.
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Parameter
Typical Value /
Tolerance

Frequency of
Check

Rationale

Source Positioning

Accuracy
± 1 mm Daily / Quarterly

Ensures dose is

delivered to the

precise target

location.[11]

Timer Accuracy Within ± 1% Daily / Annually

Guarantees the

correct radiation dose

is administered.[11]

Source Transit Speed

~50 - 470 mm/s (can

be <10 cm/s in

tortuous paths)

Commissioning /

Annually

Verifies drive

mechanism

performance;

significant slowing can

indicate high friction.

[13][14]

Emergency Retraction Functional Daily / Quarterly

Confirms that safety

systems for power

loss or interrupts are

operational.[10][15]

Interlock Functionality Functional Daily / Quarterly

Prevents source

exposure if applicators

are disconnected or

the door is open.[10]

Experimental Protocol: Applicator Integrity and
Positional Verification
This protocol describes a method to verify both the physical integrity of an applicator and the

accuracy of the source dwell positions using autoradiography.

Objective: To confirm that the source path within an applicator is unobstructed and that the

afterloader positions the source at the programmed coordinates relative to the applicator's

radiographic markers.
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Materials:

HDR Afterloader and Iridium-192 source

Applicator to be tested

Sealed radiographic film envelope (e.g., Kodak XV film)

Tape

Diagnostic X-ray source (e.g., simulator)

Dummy source markers

Methodology:

Preparation: Securely tape the applicator to the outside of the sealed film envelope.[11]

Autoradiograph Exposure: Connect the applicator to the afterloader. Program the afterloader

to send the Iridium-192 source to several distinct dwell positions within the applicator. Use a

very short dwell time (e.g., 0.3 to 1.0 seconds) for each position to create a small, localized

exposure on the film.[11]

Radiograph Exposure:

Disconnect the applicator from the afterloader.

Transfer the film envelope (with the applicator still attached) to a diagnostic X-ray

machine.

Insert the dummy source markers into the applicator.

Expose the film to a low-energy X-ray beam (e.g., 125 kVp, 125 mAs) to image both the

applicator and the dummy markers.[11]

Analysis:

Develop the film.
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The film will show the dark spots from the radioactive source exposures (autoradiograph)

superimposed on the X-ray image of the applicator and its markers (radiograph).

Measure the distance between the exposed spots and the corresponding positions of the

radiographic markers. The difference should be within the institutional tolerance, typically

±1 mm.

Visualized Workflows
Troubleshooting Logic for a Source Jam Alert
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214195#dealing-with-iridium-192-source-jamming-
in-afterloaders]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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